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Compound of Interest

4-(Morpholine-4-
Compound Name:

carbonyl)benzonitrile
CAS No.: 87294-97-1
Cat. No.: B1339520

Get Quote

\ J

This guide provides a comprehensive technical overview of (4-cyanophenyl)
(morpholino)methanone, a compound of interest in medicinal chemistry and materials science.
We will delve into its chemical identity, a detailed synthesis protocol, its physicochemical
properties, and potential applications. This document is intended for researchers, scientists,
and professionals in drug development and chemical synthesis.

Chemical Identity and Nomenclature

The compound referred to as "4-cyanobenzoyl morpholide” is most accurately identified by its
systematic IUPAC name: (4-cyanophenyl)(morpholino)methanone.

Synonyms: While not widely documented, logical synonyms include:
¢ 4-(4-Cyanobenzoyl)morpholine
» N-(4-Cyanobenzoyl)morpholine

Molecular Structure:
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Feature Description
Molecular Formula C12H12N202

Molecular Weight 216.24 g/mol
CAS Number Not assigned
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Synthesis of (4-cyanophenyl)
(morpholino)methanone

The synthesis of (4-cyanophenyl)(morpholino)methanone is readily achieved through the
acylation of morpholine with 4-cyanobenzoyl chloride. This is a standard nucleophilic acyl
substitution reaction where the secondary amine of the morpholine attacks the electrophilic

carbonyl carbon of the acyl chloride.

Reaction Scheme:

Reactants

) Product
4-Cyanobenzoyl Chloride Acylation

(4-cyanophenyl)(morpholino)methanone

Morpholine

Click to download full resolution via product page

Caption: General reaction scheme for the synthesis of (4-cyanophenyl)

(morpholino)methanone.

Experimental Protocol
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This protocol is based on a well-established procedure for the amidation of benzoyl chloride
with morpholine and is expected to be directly applicable.[1]

Materials:

Reagent Formula MW ( g/mol ) Amount Moles

4-Cyanobenzoyl

] CsH4CINO 165.57 1.66¢g 10.0 mmol

chloride
Morpholine CaH9oNO 87.12 0.96 g (0.97 mL) 11.0 mmol
Triethylamine (C2Hs)sN 101.19 1.21g(1.67 mL) 12.0 mmol
Dichloromethane

CH2Cl2 84.93 20 mL -
(DCM)
Deionized Water H20 18.02 As needed -
Anhydrous

Na2S0a4 142.04 As needed -

Sodium Sulfate

Procedure:

e To a 50 mL round-bottom flask equipped with a magnetic stir bar, add morpholine (0.96 g,
11.0 mmol) and triethylamine (1.21 g, 12.0 mmol) to dichloromethane (20 mL).

 Stir the solution at room temperature (20-25°C).

e In a separate beaker, dissolve 4-cyanobenzoyl chloride (1.66 g, 10.0 mmol) in a minimal
amount of dichloromethane.

o Carefully add the 4-cyanobenzoyl chloride solution dropwise to the stirred morpholine
solution. An exotherm may be observed. The addition should be slow enough to maintain a
gentle reflux.

 After the addition is complete, stir the reaction mixture for an additional 1-2 hours at room
temperature.
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» Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material
(4-cyanobenzoyl chloride) is consumed.

e Upon completion, add deionized water (20 mL) to the reaction mixture to quench the reaction
and dissolve the triethylamine hydrochloride salt.

o Transfer the mixture to a separatory funnel and extract the aqueous layer with
dichloromethane (3 x 15 mL).

o Combine the organic extracts and wash with deionized water (4 x 20 mL) to remove any
remaining salts and impurities.

» Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under
reduced pressure using a rotary evaporator.

e The resulting crude product can be purified by recrystallization from a suitable solvent
system (e.g., ethanol/water or ethyl acetate/hexanes) to yield the pure (4-cyanophenyl)
(morpholino)methanone.

Causality Behind Experimental Choices:

o Excess Morpholine and Triethylamine: A slight excess of morpholine is used to ensure the
complete consumption of the 4-cyanobenzoyl chloride. Triethylamine acts as a base to
neutralize the hydrochloric acid byproduct of the reaction, preventing the protonation of the
morpholine starting material and driving the reaction to completion.

o Dichloromethane as Solvent: Dichloromethane is a suitable solvent as it is relatively inert
and dissolves both the reactants and the product. Its low boiling point facilitates easy
removal after the reaction.

e Aqueous Workup: The water wash is crucial for removing the triethylamine hydrochloride salt
and any unreacted morpholine.

» Drying and Evaporation: Anhydrous sodium sulfate is a common drying agent to remove
residual water from the organic phase. Rotary evaporation allows for the gentle removal of
the solvent to isolate the product.
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Physicochemical Properties

While specific experimental data for (4-cyanophenyl)(morpholino)methanone is not readily
available in the literature, we can predict its properties based on its structure and data from
analogous compounds.

- . Predicted Value | Expected
roper
el Characteristics

Appearance White to off-white solid

Expected to be a solid with a defined melting

Melting Point S )
point, likely in the range of 100-150°C.

Expected to be soluble in common organic
Solubility solvents like dichloromethane, chloroform, and

ethyl acetate. Limited solubility in water.

Aromatic protons of the cyanophenyl group

would appear in the downfield region (& 7.5-8.0
1H NMR ppm). The methylene protons of the morpholine

ring would appear as multiplets in the upfield

region (o 3.5-4.0 ppm).

The carbonyl carbon would show a

characteristic peak around 168-172 ppm. The
13C NMR nitrile carbon would appear around 118-120

ppm. Aromatic and morpholine carbons would

also be present in their respective regions.

A strong carbonyl (C=0) stretching band around
1630-1660 cm~1. A characteristic nitrile (C=N)
stretching band around 2220-2240 cm~t, C-H

and C-N stretching bands will also be present.

IR Spectroscopy

Potential Applications

The structural motifs of (4-cyanophenyl)(morpholino)methanone suggest its potential utility in
several areas of research and development, particularly in medicinal chemistry and materials
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science.

Medicinal Chemistry

» Scaffold for Drug Discovery: The morpholine ring is a common scaffold in many biologically
active compounds due to its favorable physicochemical properties, including metabolic
stability and aqueous solubility.[2] It is present in drugs such as the antibiotic linezolid and
the anticancer agent gefitinib.[3]

e Enzyme Inhibition: The cyanophenyl group can act as a hydrogen bond acceptor and can
participate in dipole-dipole interactions, making it a valuable pharmacophore for targeting
enzyme active sites. Compounds containing the 4-cyanophenyl moiety have shown
anticancer activity.[4]

e Modulation of Pharmacokinetics: The combination of the polar morpholine group and the
more lipophilic cyanophenyl group allows for the fine-tuning of a molecule's pharmacokinetic
properties, such as solubility, permeability, and metabolic stability.

Materials Science

 Liquid Crystals: The rigid, polar nature of the 4-cyanobenzoyl group is a common feature in
liquid crystalline materials. 4-Cyanobenzoyl chloride has been used in the synthesis of new
liquid crystalline compounds.[5]

e Polymer Chemistry: As a stable, functionalized molecule, it could serve as a monomer or a
building block for the synthesis of specialty polymers with tailored properties.

Safety and Handling
4-Cyanobenzoyl chloride (Starting Material):

» Hazards: Corrosive. Causes severe skin burns and eye damage. Harmful if swallowed or
inhaled. Reacts with water to produce hydrochloric acid.

e Precautions: Handle in a well-ventilated fume hood. Wear appropriate personal protective
equipment (PPE), including gloves, safety goggles, and a lab coat.

Morpholine (Starting Material):
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e Hazards: Flammable liquid and vapor. Corrosive. Causes severe skin burns and eye
damage. Harmful if swallowed or inhaled.

e Precautions: Handle in a well-ventilated fume hood. Keep away from heat, sparks, and open
flames. Wear appropriate PPE.

(4-cyanophenyl)(morpholino)methanone (Product):

o Hazards (Predicted): Based on analogous structures, it is expected to be harmful if
swallowed. May cause skin and eye irritation.

e Precautions: Handle with care, avoiding inhalation, ingestion, and skin contact. Wear
standard laboratory PPE.

Conclusion

(4-cyanophenyl)(morpholino)methanone is a readily synthesizable compound with significant
potential as a building block in both medicinal chemistry and materials science. Its synthesis
from commercially available starting materials is straightforward. The combination of the
biologically relevant morpholine moiety and the electronically distinct 4-cyanophenyl group
makes it an attractive scaffold for further chemical exploration and the development of novel
functional molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [An In-depth Technical Guide to (4-cyanophenyl)
(morpholino)methanone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1339520/docs#an-in-depth-technical-guide-to-4-
cyanophenyl-morpholino-methanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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